Cas no 1171380-87-2 (2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole)

• Product Name: 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
• CAS No: 1171380-87-2
• MF: C₁₆H₁₂ClN₅S
• MW: 341.817979812622
• CID: 5186633
• Update Time: 2025-06-14

2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
• BB 0238065
• 2-[5-(4-Chloro-phenyl)-1H-[1,2,4]triazol-3-ylm ethylsulfanyl]-1H-benzoimidazole
• 2-[5-(4-Chloro-phenyl)-1H-[1,2,4]triazol-3-ylmethylsulfanyl]-1H-benzoimidazole

• Inchi： 1S/C16H12ClN5S/c17-11-7-5-10(6-8-11)15-20-14(21-22-15)9-23-16-18-12-3-1-2-4-13(12)19-16/h1-8H,9H2,(H,18,19)(H,20,21,22)
• InChI Key： QUGBYSNHWRXPBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(CSC2=NC3C=CC=CC=3N2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 4.2
• Topological Polar Surface Area: 95.6

Additional information on 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole

Research Brief on 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole (CAS: 1171380-87-2)

In recent years, the compound 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole (CAS: 1171380-87-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly as an inhibitor of specific enzymatic pathways. The integration of a 1,2,4-triazole moiety with a benzimidazole core via a thioether linkage enhances its binding affinity and selectivity towards biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation is its role as a potent inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Preliminary in vitro assays have demonstrated that 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole exhibits nanomolar inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, this compound has also been explored for its antimicrobial properties. Structural-activity relationship (SAR) studies have revealed that the presence of the 4-chlorophenyl group significantly enhances its efficacy against a range of bacterial and fungal pathogens. Molecular docking simulations have further supported these observations, indicating strong interactions between the compound and key residues in microbial enzymes. These insights provide a foundation for optimizing the compound's antimicrobial profile and overcoming resistance mechanisms.

The synthesis and characterization of 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole have been detailed in recent publications, highlighting scalable and efficient synthetic routes. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's purity and structural integrity. Furthermore, stability studies under various physiological conditions have underscored its suitability for further preclinical development.

Looking ahead, ongoing research aims to evaluate the compound's pharmacokinetics and toxicology profiles in animal models. Early results indicate favorable bioavailability and minimal off-target effects, positioning it as a strong candidate for translational studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials, particularly for oncology and infectious disease indications.

In conclusion, 2-(((5-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its broad therapeutic potential. Continued research and development efforts will be crucial in unlocking its full clinical value and addressing unmet medical needs.